Cas no 98954-55-3 (2-(Furan-2-ylmethyl)butanoic acid)

2-(Furan-2-ylmethyl)butanoic acid structure
98954-55-3 structure
Product Name:2-(Furan-2-ylmethyl)butanoic acid
CAS No:98954-55-3
MF:C9H12O3
MW:168.189783096313
CID:4723455
PubChem ID:247972
Update Time:2024-03-01

2-(Furan-2-ylmethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(furan-2-ylmethyl)butanoic acid
    • 2-Furan-2-ylmethyl-butyric acid
    • NSC63851
    • 2-(Furan-2-ylmethyl)butanoic acid
    • Inchi: 1S/C9H12O3/c1-2-7(9(10)11)6-8-4-3-5-12-8/h3-5,7H,2,6H2,1H3,(H,10,11)
    • InChI Key: QUOHDJCSGPDTTF-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CC(C(=O)O)CC

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 1.7
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